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Compound of Interest

Compound Name: Tert-butyl 2,5-dihydroxybenzoate

Cat. No.: B179827

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of chemical research and drug development, precise molecular identification is
paramount. This technical guide addresses the chemical identity, including the IUPAC name
and synonyms, of "tert-butyl 2,5-dihydroxybenzoate." An extensive search of chemical
databases and scientific literature reveals that this specific compound is not a recognized or
commercially available chemical entity. The absence of a registered CAS number, established
IUPAC name, or documented synthesis protocols strongly suggests that "tert-butyl 2,5-
dihydroxybenzoate" may be a novel compound or a misnomer for a structurally related
molecule.

This guide will, therefore, focus on the nomenclature and properties of closely related, well-

documented compounds that are likely of interest to researchers investigating this chemical

space. The primary related compounds are 2,5-dihydroxybenzoic acid (Gentisic acid), which
forms the core chemical structure, and other tert-butylated hydroxybenzoates.

IUPAC Nomenclature and Synonyms of Related
Compounds

For clarity and accurate scientific communication, the following table summarizes the IUPAC
names and common synonyms for key related compounds.
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Common Name IUPAC Name Synonyms

2,5-DHBA,
o ) ) ) ) Hydroquinonecarboxylic acid,

Gentisic acid 2,5-Dihydroxybenzoic acid o
5-Hydroxysalicylic acid[1][2][3]
[4]

i Benzoic acid, 2-hydroxy-, 1,1-
tert-Butyl salicylate tert-Butyl 2-hydroxybenzoate

dimethylethyl ester[5]

5-(tert-Butyl)-2-hydroxybenzoic

acid

3,5-Di-tert-butyl-2- 3,5-Bis-tert-butylsalicylic

hydroxybenzoic acid acid[6]

2-(1,1-Dimethylethyl)-1,4- )
TBHQ tert-Butylhydroquinone

benzenediol

Experimental Protocols: Synthesis of Related
Structures

While a direct synthesis for "tert-butyl 2,5-dihydroxybenzoate" is not documented, the
synthesis of its parent molecule, 2,5-dihydroxybenzoic acid, and the esterification of carboxylic
acids to form tert-butyl esters are well-established procedures.

Synthesis of 2,5-Dihydroxybenzoic Acid (Gentisic Acid)

Gentisic acid can be synthesized via the carboxylation of hydroquinone. This process is an
example of a Kolbe-Schmitt reaction.[1]

Reaction:
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Kolbe-Schmitt Reaction

2,5-Dihydroxybenzoic acid
(Gentisic acid)
' Hydroquinone '

COo2

Hypothetical Esterification

Acid Catalyst y
(e.g., H2S04)
Isobutylene - tert-Butyl 2,5-dihydroxybenzoate]

[Z,S-Dihydroxybenzoic acidj

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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